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Compound of Interest

Compound Name: Neotropine

Cat. No.: B1678186 Get Quote

An in-depth analysis of publicly available scientific literature and chemical databases reveals a

significant lack of information regarding the therapeutic applications of the compound identified

as Neotropine. While the chemical identity of Neotropine is registered, there is no associated

research on its mechanism of action, preclinical studies, or clinical trials that would be

necessary to delineate any potential therapeutic uses.

This technical guide addresses the current state of knowledge on Neotropine, providing the

available chemical information and contextualizing the absence of therapeutic data.

Chemical Identification of Neotropine
Neotropine is cataloged in the PubChem database with the following identifiers:

Identifier Value

IUPAC Name
2-(diethylamino)ethyl 2-cyclopent-2-en-1-yl-2-

thiophen-2-ylacetate[1]

Molecular Formula C17H25NO2S[1][2]

CAS Number 53230-07-2[1]

Synonyms W-290[1]

Molecular Weight 307.45 g/mol [2]
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Below is a 2D representation of the chemical structure of Neotropine.
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Caption: 2D representation of the Neotropine molecule.

Absence of Pharmacological and Therapeutic Data
Extensive searches of scientific literature databases, including PubMed, Scopus, and Google

Scholar, using the chemical identifiers for Neotropine (CAS 53230-07-2 and synonym W-290)

did not yield any publications detailing its synthesis, biological activity, or therapeutic

evaluation.

Consequently, the core requirements for an in-depth technical guide, such as:

Quantitative Data: Binding affinities, IC50 values, pharmacokinetic parameters, and efficacy

data from preclinical or clinical studies are not available.
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Experimental Protocols: Methodologies for key experiments cannot be cited as no such

experiments have been published.

Signaling Pathways and Experimental Workflows: The mechanism of action of Neotropine is

unknown, and therefore, no signaling pathways or experimental workflows can be described

or visualized.

Conclusion and Alternative Directions
In conclusion, there is currently no scientific basis to support a discussion on the potential

therapeutic applications of Neotropine. The compound remains an uncharacterized chemical

entity in the public domain.

Given the initial query, it is possible that "Neotropine" was a misspelling or a misunderstanding

for a compound with a similar name that does have established therapeutic applications. The

initial search results were heavily populated with information on Atropine and Neurotrophins.

Atropine is a well-known tropane alkaloid with a long history of clinical use as a muscarinic

antagonist. Its applications include treating bradycardia, organophosphate poisoning, and its

use in ophthalmology.[3][4][5][6]

Neurotrophins are a family of proteins that support the growth, survival, and differentiation of

neurons.[1] Their signaling pathways are a major area of research for the development of

therapeutics for neurodegenerative diseases.

Should a detailed technical guide on a related, well-researched topic be of interest, a

comprehensive report on the therapeutic applications of Atropine or the state of Neurotrophin-

based therapeutics could be provided, fulfilling the original request's structural and content

requirements.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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